N-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)-2-methoxybenzamide

• IUPAC Name: N-[[1-(4-chlorophenyl)tetrazol-5-yl]methyl]-2-methoxybenzamide
• InChI: InChI=1S/C16H14ClN5O2/c1-24-14-5-3-2-4-13(14)16(23)18-10-15-19-20-21-22(15)12-8-6-11(17)7-9-12/h2-9H,10H2,1H3,(H,18,23)
• InChI Key: CSXVMMIMAWMZRE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)NCC2=NN=NN2C3=CC=C(C=C3)Cl
• Molecular Formula: C16H14ClN5O2
• Molecular Weight: 343.77 g/mol
• CAS No.: 1005306-06-8

Description

N-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)-2-methoxybenzamide is a useful research compound. Its molecular formula is C16H14ClN5O2 and its molecular weight is 343.77. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Applications

Research on derivatives incorporating a similar structure has shown antimicrobial properties. A study by Desai et al. (2013) synthesized and evaluated the antimicrobial activity of a series of compounds structurally related to the query compound. These derivatives exhibited significant in vitro antibacterial activity against both Gram-positive and Gram-negative bacteria, as well as inhibitory action against various strains of fungi, suggesting potential therapeutic interventions for microbial diseases, especially bacterial and fungal infections (Desai, Rajpara, & Joshi, 2013).

Neuropharmacological Applications

Another study investigated "N-[2-[4-(4-Chlorophenyl)piperazin-1-yl]ethyl]-3-methoxybenzamide (PB12)," a compound with a somewhat related structure, as a probe for determining dopamine D(4) receptor density in rat striatum. This research provides insights into neuropharmacological applications and the potential for studying dopamine receptor-mediated pathways, contributing to the understanding of various neurological conditions and the development of targeted therapies (Colabufo et al., 2001).

Anticancer Research

A compound with a similar structure, "N-{2-[(2-chlorothieno[3,2-d]pyrimidin-4-yl)amino]ethyl}-3-methoxybenzamide," was synthesized and analyzed for its antiproliferative activity against various human cancer cell lines. The study demonstrated promising anticancer activity, highlighting the potential for developing new therapeutic agents targeting specific cancer types. The research provides a foundation for further investigation into the anticancer properties of related compounds (Huang et al., 2020).

Enzyme Inhibition Studies

Compounds structurally related to the query have been synthesized and tested for their inhibitory activity against enzymes such as lipase and α-glucosidase. These studies contribute to understanding enzyme inhibition mechanisms and the potential development of enzyme inhibitors for therapeutic applications, such as treating conditions related to enzyme dysregulation (Bekircan, Ülker, & Menteşe, 2015).